BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physicochemical Properties of CETOLETH-6

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CETOLETH-6

Cat. No.: B3285557

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetoleth-6 is a non-ionic surfactant belonging to the class of ethoxylated fatty alcohols.
Chemically, it is the polyethylene glycol ether of a mixture of cetyl and oleyl alcohols, with the
"6" denoting the average number of repeating ethylene oxide units in the hydrophilic portion of
the molecule.[1][2] Its amphiphilic nature, possessing both a hydrophobic tail derived from the
fatty alcohols and a hydrophilic head from the polyethylene glycol chain, makes it a versatile
ingredient in various applications, including cosmetics, pharmaceuticals, and research.[1] This
technical guide provides an in-depth overview of the core physicochemical properties of
Cetoleth-6, complete with experimental protocols and structured data for easy reference.

Physicochemical Properties of CETOLETH-6

The functional characteristics of Cetoleth-6 are dictated by its physicochemical properties.
These properties determine its behavior in different formulations and its efficacy as an
emulsifier, solubilizer, and wetting agent.

Quantitative Data Summary

The following table summarizes the key quantitative physicochemical properties of Cetoleth-6,
compiled from various technical sources.
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Property Value Units Notes

At room temperature

Appearance Waxy solid
(20-25°C).[1][3]

White to yellowish-
Color ) - [3]
white

Sparingly soluble in

- water, soluble in Forms emulsions in
Solubility -
ethanol and water.[1][3]
methylene chloride.
This value indicates
Hydrophile-Lipophile 1012 its suitability for oil-in-
Balance (HLB) water (O/W)
emulsions.[1]
Molecular Weight
) ~599 g/mol [1]
(Approximate)
Melting Point -67 to +18 °C [1]
Boiling Point > 369 °C [1]
Hydroxyl Value 100 - 134 mg KOH/g [3]
Acid Value <1.0 mg KOH/g [3]
Saponification Value <3.0 mg KOH/g [3]

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of
Cetoleth-6. These protocols are based on established methods for non-ionic surfactants.

Determination of Hydrophile-Lipophile Balance (HLB)
Value

The HLB value is a crucial parameter that indicates the emulsifying properties of a surfactant.
For a non-ionic surfactant like Cetoleth-6, the Griffin's method is widely used.
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Principle: Griffin's method calculates the HLB based on the molecular weight of the hydrophilic
portion (the polyethylene oxide chain) relative to the total molecular weight of the molecule.

Equation: HLB = 20 * (Mh / M)

Where:

e Mh is the molecular mass of the hydrophilic portion of the molecule.
e M s the molecular mass of the whole molecule.

Procedure:

Determine the average molecular weight of the hydrophobic lipophilic portion (cetyl and oleyl
alcohol).

» Calculate the molecular weight of the hydrophilic portion (the six ethylene oxide units). The
molecular weight of one ethylene oxide unit (C2H4O) is approximately 44.05 g/mol .

o Calculate the total molecular weight of Cetoleth-6.
o Apply the Griffin's formula to calculate the HLB value.

An alternative experimental method involves determining the "water number,"” which is the
amount of water required to produce turbidity in a solution of the surfactant in a specific
solvent. This can then be correlated to the HLB value.

Measurement of Surface Tension and Determination of
Critical Micelle Concentration (CMC)

Surface tension measurement is fundamental to characterizing the activity of a surfactant at an
interface. The Critical Micelle Concentration (CMC) is the concentration at which surfactant
molecules begin to form micelles in the bulk solution, and it is a key indicator of surfactant
efficiency.

Principle: The surface tension of a liquid is measured as the force per unit length. For
surfactant solutions, the surface tension decreases with increasing concentration until the CMC
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IS reached, after which it remains relatively constant. The CMC is determined by plotting
surface tension against the logarithm of the surfactant concentration.

Apparatus:

Tensiometer (Wilhelmy plate or Du Noly ring method)

Precision balance

Glassware

Magnetic stirrer and stir bars
Procedure (Wilhelmy Plate Method):
e Prepare a stock solution of Cetoleth-6 in deionized water.
o Prepare a series of dilutions of the stock solution to cover a wide range of concentrations.
o Calibrate the tensiometer according to the manufacturer's instructions.
e Measure the surface tension of each dilution, starting from the most dilute solution.
o Ensure the Wilhelmy plate is clean and properly wetted.
o Allow the system to equilibrate before taking a reading.
» Plot the surface tension (y) versus the logarithm of the concentration (log C).

o Determine the CMC from the intersection of the two linear portions of the plot.

Viscosity Measurement

The viscosity of Cetoleth-6 solutions can be important for formulation development, particularly
for creams and lotions.

Principle: A rotational viscometer measures the torque required to rotate a spindle in a fluid at a
constant speed. The viscosity is then calculated from the torque, the speed of the spindle, and
the geometry of the spindle.
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Apparatus:

» Rotational viscometer with appropriate spindles

o Temperature-controlled water bath

» Beakers

Procedure:

¢ Prepare solutions of Cetoleth-6 at various concentrations in the desired solvent.
o Equilibrate the sample to the desired temperature in the water bath.

o Select an appropriate spindle and rotational speed based on the expected viscosity of the
sample.

e Immerse the spindle into the sample up to the marked level.
 Start the viscometer and allow the reading to stabilize.

e Record the viscosity reading. Repeat the measurement at different rotational speeds to
assess for any shear-thinning or shear-thickening behavior.

Visualizations
Experimental Workflow for CMC Determination

The following diagram illustrates the experimental workflow for determining the Critical Micelle
Concentration (CMC) of Cetoleth-6 using the surface tension method.

Sample Preparation Surface Tension Measurement Data Analysis
Prepare Stock Solution Dilute Create Serial Dilutions X8 Measure Surface Tension Record Surface Tension il Plot Surface Tension Determine CMC at Result
of Cetoleth-6 (Tensiometer) vs. Concentration vs. log(Concentration) Inflection Point
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Click to download full resolution via product page
Caption: Workflow for determining the Critical Micelle Concentration (CMC).

This comprehensive guide provides a foundational understanding of the physicochemical
properties of Cetoleth-6 for professionals in research and development. The provided data and
experimental protocols serve as a valuable resource for formulation, quality control, and further
investigation of this versatile non-ionic surfactant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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